2-Chloro-4,6-dimethylnicotinonitrile

• IUPAC Name: 2-chloro-4,6-dimethylpyridine-3-carbonitrile
• InChI: InChI=1S/C8H7ClN2/c1-5-3-6(2)11-8(9)7(5)4-10/h3H,1-2H3
• InChI Key: RETJKTAVEQPNMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1C#N)Cl)C
• Molecular Formula: C8H7ClN2
• DSSTOX Substance ID: DTXSID50278939
• Molecular Weight: 166.61 g/mol
• CAS RN: 14237-71-9

Description

Synthesis Analysis

The synthesis of 2-Chloro-4,6-dimethylnicotinonitrile involves several chemical reactions, including the reaction of 2-chloronicotinonitrile with thioureas, leading to the synthesis of novel heterocycles and the formation of pyrido[2,3-d]pyrimido-[2,1-b][1,3]thiazine ring systems through secondary cyclizations and nucleophilic substitutions (Coppola & Shapiro, 1981).

Molecular Structure Analysis

Investigations into the molecular and crystal structures of derivatives related to 2-Chloro-4,6-dimethylnicotinonitrile have provided insights into its conformational and packing characteristics. For instance, studies have explored the crystal structure of similar compounds, revealing how weak interactions influence the molecular arrangement in the solid state (Conterosito et al., 2016).

Chemical Reactions and Properties

2-Chloro-4,6-dimethylnicotinonitrile undergoes various chemical reactions, leading to the formation of new compounds through regioselective nucleophilic substitution and cyclization processes. Such reactions are crucial for synthesizing structurally diverse and complex molecules (Dyadyuchenko et al., 2021).

Physical Properties Analysis

The physical properties of 2-Chloro-4,6-dimethylnicotinonitrile and its derivatives, such as solvatochromic behavior and crystal structure, have been studied extensively. These properties are influenced by molecular interactions and crystal packing, which are crucial for understanding the compound's behavior in different environments (Bogdanov et al., 2019).

Chemical Properties Analysis

The chemical properties of 2-Chloro-4,6-dimethylnicotinonitrile, such as reactivity and interaction with various reagents, highlight its versatility in chemical synthesis. Studies on its reactions with malononitrile dimer and other compounds provide insights into its utility in creating novel chemical entities with potential applications in various fields (Dyadyuchenko et al., 2021).

Scientific Research Applications

• Synthesis of Heterocycles : Coppola and Shapiro (1981) explored the reaction of 2-chloro-nicotinonitrile with thioureas, leading to new ring systems and heterocycles, which are crucial in pharmaceutical and agrochemical industries (Coppola & Shapiro, 1981).

• Regioselective Amination : Delvare, Koza, and Morgentin (2011) reported the use of palladium(0) for regioselective C-2 amination of 4,6-dichloronicotinonitrile, which contributes to the development of organic compounds with potential applications in medicine (Delvare, Koza, & Morgentin, 2011).

• Theoretical and Experimental Studies : Koval’ et al. (2017) studied the molecular and crystal structures of 2-chloro-4,6-dimethylnicotinonitrile, contributing to understanding reaction pathways and synthesis processes (Koval’ et al., 2017).

• Corrosion Inhibition : Fouda et al. (2020) investigated 2-((2-Aminophenyl)thio)-4,6-dimethylnicotinonitrile as a corrosion inhibitor, demonstrating its potential in protecting metals in acidic environments (Fouda et al., 2020).

• Agricultural Applications : Sun et al. (2015) studied the effectiveness of 2-chloro-6-(trichloromethyl)-pyridine in rice production, highlighting its role in increasing yields and reducing nitrogen losses (Sun et al., 2015).

• Herbicide Synthesis : Yuan-xiang (2009) reviewed the synthesis of 2-chloro-4,6-dimethoxypyrimidine, demonstrating its relevance in the production of pyrimidylsalicylate herbicides (Yuan-xiang, 2009).

• Reductive Dehalogenation : Vannelli and Hooper (1993) examined the reductive dehalogenation of 2-chloro-6-trichloromethylpyridine, contributing to the understanding of chemical reactions in environmental contexts (Vannelli & Hooper, 1993).

• Antitumor Evaluation : Waly et al. (2013) synthesized new heterocyclic compounds including 2-chloro-4,6-dimethyl-nicotinonitrile, evaluating their potential in cancer treatment (Waly et al., 2013).

• Neurofibrillary Tangles and Beta-Amyloid Plaques : Shoghi-Jadid et al. (2002) used a derivative of 2-chloro-4,6-dimethylnicotinonitrile in positron emission tomography for diagnosing Alzheimer's Disease (Shoghi-Jadid et al., 2002).

• Formation of Chloro Complexes : Suzuki, Ishiguro, and Ohtaki (1990) studied chloro complexes of various metals in dimethyl sulphoxide, highlighting the role of 2-chloro-4,6-dimethylnicotinonitrile in these processes (Suzuki, Ishiguro, & Ohtaki, 1990).

Mechanism of Action

The mechanism of action of 2-Chloro-4,6-dimethylnicotinonitrile is not explicitly mentioned in the available literature. Its biological activity, if any, would likely depend on its interactions with biological macromolecules.

Safety and Hazards

The safety data sheet for 2-Chloro-4,6-dimethylnicotinonitrile indicates that it may cause respiratory irritation, skin irritation, and serious eye damage. It is harmful if swallowed, in contact with skin, or if inhaled. It should not be allowed to enter drains.

Synthesis routes and methods I

Procedure details

4,6-Dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (5 g, 34 mmol) was added to phosphorus oxychloride (20 ml). The reaction was stirred at reflux for 2 h, after which it was seen complete. Volatiles were removed and the residue triturated with petrol. The resultant solid was filtered off and washed with hexane, and dried to give a pure white solid (5.1 g, 90%). δH (250 MHz, CDCl3) 2.55 (3 H, s, CH3), 2.57 (3 H, s, CH3), 7.09 (1 H, s, ArH); δC (250 MHz, CDCl3) 162.64 (C), 154.39 (C), 152.26 (C), 123.22 (CH), 114.28 (C), 108.31 (C), 24.5 (CH3), 20.54 (CH3); m/z 189 (M+Na)

Synthesis routes and methods II

Procedure details

2-Chloro-3-cyano-4,6-dimethylpyridine was prepared from 3-cyano-4,6-dimethylpyrid-2-one and phosphorus oxychloride following the procedure of Kametani and Sato (Yakugaka Kenyu 34, 117, 1962).

Synthesis routes and methods III

Procedure details

A stirred mixture of 3-cyano-4,6-dimethyl-2-hydroxypyridine (4.35 g, 29.39 mmol) and phosphorous pentachloride (6.92 g, 33.21 mmol) is heated to 120° C. The reaction mixture becomes clear and is stirred for an additional 1 hr. It is then poured onto ice/water (250 mL) and allowed to stand for 30 min. The solution is neutralized with sodium bicarbonate (pH 6) and extracted with dichloromethane (400 mL). The separated organic layer is dried, filtered and concentrated to yield 2-chloro-3-cyano-4,6-dimethylpyridine (4.60 g, 94% yield) as a tan solid containing ca 15% impurity. LC/MS: MS m/e=167/169 (M+H); RT 2.98 min; NMR (CDCl3, δ ppm) 7.08 (1H, s), 2.57 (3H, s), 2.55 (3H, s).

Q & A

Q1: How is 2-Chloro-4,6-dimethylnicotinonitrile utilized in the synthesis of heterocyclic compounds, and what are the key structural features of the resulting derivatives?

A1: 2-Chloro-4,6-dimethylnicotinonitrile serves as a versatile starting material for constructing diverse heterocyclic systems.

• Synthesis of Pyrazolopyridines []: It reacts with hydrazine hydrate, leading to the formation of 3-aminopyrazolo[3,4-b]pyridine []. This compound is a crucial intermediate for synthesizing arylazopyrazolo[3,4-b]pyridine derivatives, achieved through azo-coupling reactions with various coupling agents like β-naphthylamine, β-naphthol, thiazole, and aniline derivatives []. These resulting azo compounds are notable for their potential application as disperse dyes [].

Q2: What analytical techniques are employed to characterize the compounds derived from 2-Chloro-4,6-dimethylnicotinonitrile?

A2: Researchers employ a combination of techniques to confirm the structures and purities of the synthesized compounds:

• Spectroscopic methods: These include Fourier-transform infrared spectroscopy (FT-IR) to identify functional groups, proton nuclear magnetic resonance (1H-NMR) and carbon-13 nuclear magnetic resonance (13C-NMR) to determine the arrangement of atoms within the molecule [, ].
• Elemental analysis: Provides the percentage composition of elements (C, H, N) in the compound, supporting the proposed molecular formula [, ].
• Mass Spectrometry: Used to determine the molecular weight and fragmentation pattern of the molecule [].